![molecular formula C19H15N3O7 B7715674 2-(ethoxycarbonyl)-3-(((4-nitrobenzoyl)oxy)methyl)quinoxaline 1-oxide](/img/structure/B7715674.png)
2-(ethoxycarbonyl)-3-(((4-nitrobenzoyl)oxy)methyl)quinoxaline 1-oxide
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Overview
Description
2-(ethoxycarbonyl)-3-(((4-nitrobenzoyl)oxy)methyl)quinoxaline 1-oxide, also known as ECO-QUINOX or ECO-Q, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. ECO-Q is a member of the quinoxaline family of compounds, which are known for their diverse biological activities, including antiviral, anticancer, and antibacterial properties.
Mechanism of Action
The mechanism of action of ECO-Q is not fully understood, but it is believed to involve the inhibition of viral replication and the induction of apoptosis in cancer cells. ECO-Q has also been shown to inhibit the activity of certain enzymes, such as topoisomerases and protein kinases, which play important roles in cellular processes.
Biochemical and Physiological Effects:
ECO-Q has been shown to have a range of biochemical and physiological effects, including the inhibition of viral replication, the induction of apoptosis in cancer cells, and the inhibition of certain enzymes. It has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic potential.
Advantages and Limitations for Lab Experiments
One of the main advantages of ECO-Q is its potent antiviral and anticancer activity, which makes it a promising candidate for the development of new therapeutics. However, ECO-Q has some limitations for lab experiments, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several potential future directions for research on ECO-Q. One area of interest is the development of new formulations and delivery methods to improve its solubility and bioavailability. Another area of interest is the identification of new targets and mechanisms of action for ECO-Q, which could lead to the development of new therapeutics for a range of diseases. Finally, further studies are needed to investigate the safety and toxicity of ECO-Q in animal models and human clinical trials.
Synthesis Methods
The synthesis of ECO-Q involves a multi-step process that begins with the reaction of 2,3-diaminopyrazine with ethyl chloroformate to form 2-(ethoxycarbonyl)quinoxaline. This intermediate is then reacted with 4-nitrobenzyl alcohol in the presence of a base to form 2-(ethoxycarbonyl)-3-((4-nitrobenzyl)oxy)quinoxaline. Finally, this compound is oxidized to yield ECO-Q.
Scientific Research Applications
ECO-Q has been extensively studied for its potential therapeutic applications in various fields of scientific research. It has been shown to possess potent antiviral activity against a range of viruses, including HIV, herpes simplex virus, and hepatitis B virus. ECO-Q has also been investigated for its anticancer properties, with studies showing that it can induce apoptosis in cancer cells and inhibit tumor growth.
properties
IUPAC Name |
ethyl 3-[(4-nitrobenzoyl)oxymethyl]-1-oxidoquinoxalin-1-ium-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O7/c1-2-28-19(24)17-15(20-14-5-3-4-6-16(14)21(17)25)11-29-18(23)12-7-9-13(10-8-12)22(26)27/h3-10H,2,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAZKBIDZGYBKEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=[N+](C2=CC=CC=C2N=C1COC(=O)C3=CC=C(C=C3)[N+](=O)[O-])[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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